N,N'-(hexane-1,6-diyl)bis(2-((3-allyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamide)

• IUPAC Name: 2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]-N-[6-[[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]amino]hexyl]acetamide
• InChI: InChI=1S/C34H40N6O4S4/c1-3-17-39-31(43)27-21-11-9-13-23(21)47-29(27)37-33(39)45-19-25(41)35-15-7-5-6-8-16-36-26(42)20-46-34-38-30-28(32(44)40(34)18-4-2)22-12-10-14-24(22)48-30/h3-4H,1-2,5-20H2,(H,35,41)(H,36,42)
• InChI Key: HDIDBJIABQKXFF-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(N=C1SCC(=O)NCCCCCCNC(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3CC=C)SC6=C2CCC6
• Molecular Formula: C34H40N6O4S4
• Molecular Weight: 725.0 g/mol

Description

N,N'-(hexane-1,6-diyl)bis(2-((3-allyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamide) is a useful research compound. Its molecular formula is C34H40N6O4S4 and its molecular weight is 724.97. The purity is usually 95%.
BenchChem offers high-quality N,N'-(hexane-1,6-diyl)bis(2-((3-allyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamide) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N'-(hexane-1,6-diyl)bis(2-((3-allyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamide) including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Compounds derived from similar chemical structures have been synthesized and tested for their antimicrobial activities. Sabry et al. (2013) reported the synthesis of a series of bis-substituted thiazolopyrimidine derivatives with notable antimicrobial activities comparable to streptomycin and fusidic acid. The detailed synthesis and antimicrobial screening of these compounds highlight their potential as antimicrobial agents Sabry et al., 2013.

Anti-Inflammatory and Analgesic Activities

Research on pyrimidine derivatives has also demonstrated significant anti-inflammatory and analgesic properties. Sondhi et al. (2009) synthesized a range of pyrimidine derivatives and evaluated their anti-inflammatory and analgesic activities. Some compounds exhibited up to 40% anti-inflammatory and 75% analgesic activities at certain dosages, suggesting their potential as therapeutic agents for treating inflammation and pain Sondhi et al., 2009.

Antitumor Activities

Additionally, novel pyrimidine derivatives have been explored for their antitumor potential. Abu‐Hashem and Badria (2015) prepared thiourea derivatives and tested them for cytotoxicity, finding that some compounds exhibited potent antitumor activity. This research underscores the potential of such compounds in cancer therapy Abu‐Hashem & Badria, 2015.

Sensor Applications

The synthesis of copolymers from thiophene derivatives, similar in structural motifs, has been investigated for sensor applications. Ak et al. (2007) studied the sensory behavior of a copolymer against various vapors, demonstrating the potential of such materials in sensing applications, particularly for detecting polar substances like methanol Ak et al., 2007.